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Compound of Interest

Compound Name: Butyl isothiocyanate

Cat. No.: B146151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the volatility of butyl
isothiocyanate, a compound of interest in flavor chemistry and pharmaceutical research.

Understanding its physicochemical properties, particularly its volatility, is crucial for applications

ranging from analytical method development to its formulation in drug delivery systems. This

document summarizes key quantitative data, details experimental protocols for volatility

determination, and presents a logical workflow for its analysis.

Core Physicochemical Properties and Volatility Data
The volatility of a compound is fundamentally described by its vapor pressure and boiling point.

Butyl isothiocyanate is a colorless to pale yellow liquid with a characteristic pungent, green

aroma, indicating its tendency to enter the vapor phase at ambient temperatures.[1][2] The

quantitative data defining its volatility and related physical properties are summarized below.

Table 1: Physicochemical Properties of Butyl Isothiocyanate
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Property Value Conditions

Molecular Formula C5H9NS

Molecular Weight 115.20 g/mol [1][3]

Vapor Pressure 2.55 mmHg @ 25 °C[4]

Boiling Point 168 °C
@ 760 mmHg (Atmospheric

Pressure)[1][4]

70-71 °C @ 35 mmHg[2][4][5]

50 °C @ 7 Torr[3]

Flash Point 66 °C (151 °F) Closed Cup[4]

Water Solubility 335.1 mg/L (estimated) @ 25 °C[4]

logP (o/w) 2.92 [1][4]

Density 0.955 g/mL @ 25 °C[2][5]

Refractive Index 1.492 - 1.504 @ 20 °C[1][4]

Experimental Protocol: Volatility Determination by
Static Headspace Gas Chromatography (HS-GC)
The analysis of volatile organic compounds (VOCs) such as butyl isothiocyanate is routinely

performed using static headspace gas chromatography (HS-GC). This technique is preferred

as it introduces only the volatile components into the GC system, providing a clean injection

that minimizes contamination of the instrument and reduces complex matrix effects.[6][7][8]

Objective
To quantitatively determine the concentration of butyl isothiocyanate in the headspace of a

sample, providing a measure of its volatility under specific equilibrium conditions.

Materials and Reagents
Sample: A solid or liquid matrix containing butyl isothiocyanate.
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Solvent/Matrix Blank: A sample of the matrix without the analyte.

Calibration Standards: A series of known concentrations of butyl isothiocyanate in a

suitable solvent (e.g., propylene glycol).

Headspace Vials: 20 mL glass vials with PTFE/silicone septa and aluminum crimp caps.

Gas Chromatograph (GC): Equipped with a Flame Ionization Detector (FID) or Mass

Spectrometer (MS).

Autosampler: Capable of handling headspace vials and performing automated injections.

Methodology
Sample Preparation:

Accurately weigh or pipette a defined amount of the sample matrix into a headspace vial.

For solid samples, grinding to a fine powder or dissolving in a suitable liquid can

accelerate equilibrium.[6]

Prepare a series of calibration standards in separate headspace vials.

Immediately seal all vials with crimp caps to prevent the loss of volatile analytes.[8]

Equilibration:

Place the sealed vials into the autosampler's incubator oven.

Heat the vials at a constant, controlled temperature (e.g., 80 °C) for a specific period (e.g.,

20 minutes) to allow the volatile butyl isothiocyanate to partition between the sample

phase and the gas phase (headspace) and reach equilibrium.[7][8] The optimal

temperature and time are determined experimentally.

Injection:

Following equilibration, the autosampler pressurizes the vial with an inert carrier gas (e.g.,

Helium or Nitrogen).
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A defined volume of the pressurized headspace is automatically transferred via a heated

transfer line into the GC inlet for analysis.[8]

Gas Chromatography:

Injector Temperature: 200 °C

Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5) is suitable for

separating isothiocyanates.

Oven Program: Start at an initial temperature (e.g., 50 °C), hold for 2 minutes, then ramp

at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 250 °C) and hold for 5

minutes.

Carrier Gas: Helium at a constant flow rate.

Detection:

FID: A robust detector for quantifying organic compounds. Detector temperature: 250 °C.

MS: Provides mass spectral data for positive identification of butyl isothiocyanate and

other volatile components.

Data Analysis:

Identify the butyl isothiocyanate peak in the chromatogram based on its retention time,

confirmed by comparison with a standard.

Construct a calibration curve by plotting the peak area of the standards against their

known concentrations.

Quantify the amount of butyl isothiocyanate in the sample's headspace by comparing its

peak area to the calibration curve. The result reflects the compound's volatility from the

specific matrix under the tested conditions.

Visualization of Experimental Workflow
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The following diagram illustrates the key stages of determining butyl isothiocyanate volatility

using the static headspace GC methodology.

Workflow for Volatility Analysis by HS-GC
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Caption: Workflow for Volatility Analysis by HS-GC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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